Cas no 22504-02-5 (2-Chloro-N-(2-Phenoxyphenyl)acetamide)

• Product Name: 2-Chloro-N-(2-Phenoxyphenyl)acetamide
• CAS No: 22504-02-5
• MF: C₁₄H₁₂ClNO₂
• MW: 261.703582763672
• CID: 250867
• PubChem ID: 918777
• Update Time: 2025-10-29

2-Chloro-N-(2-Phenoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(2-phenoxyphenyl)-
• 2-chloro-N-(2-phenoxyphenyl)acetamide
• 2-Chloro-N-(2-phenoxy-phenyl)-acetamide
• Chlor-essigsaeure-(2-phenoxy-anilid)
• chloro-acetic acid-(2-phenoxy-anilide)
• EN300-01599
• DTXSID00358831
• SCHEMBL11728156
• Z56173957
• 2-Chloro-N-(2-phenoxy-phenyl)acetamide
• XAA50402
• AKOS000300433
• 22504-02-5
• 2-Chloro-N-(2-Phenoxyphenyl)acetamide

• MDL： MFCD00506451
• Inchi： 1S/C14H12ClNO2/c15-10-14(17)16-12-8-4-5-9-13(12)18-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
• InChI Key： HPKJQYQYTRARFB-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=CC=1OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 261.05600
• Monoisotopic Mass: 261.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 3.72920

2-Chloro-N-(2-Phenoxyphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-Chloro-N-(2-Phenoxyphenyl)acetamide

Comprehensive Guide to 2-Chloro-N-(2-Phenoxyphenyl)acetamide (CAS No. 22504-02-5): Properties, Applications, and Market Insights

2-Chloro-N-(2-Phenoxyphenyl)acetamide (CAS No. 22504-02-5) is a specialized organic compound with significant applications in agrochemical and pharmaceutical research. This white to off-white crystalline powder is known for its unique molecular structure, combining a chloroacetamide backbone with a phenoxyphenyl group. Its chemical formula C₁₄H₁₂ClNO₂ and molecular weight of 261.70 g/mol make it an interesting subject for researchers exploring novel bioactive compounds.

Recent interest in 2-Chloro-N-(2-Phenoxyphenyl)acetamide has surged due to its potential role in developing next-generation crop protection agents. With growing concerns about food security and sustainable agriculture, researchers are investigating this compound's herbicidal properties. The compound's mechanism of action, which involves inhibition of plant cell division, makes it particularly valuable for weed management systems. Current studies focus on optimizing its selective herbicidal activity while minimizing environmental impact.

The pharmaceutical industry has also shown interest in CAS 22504-02-5 as a potential building block for drug development. Its structural features suggest possible applications in creating anti-inflammatory agents or enzyme inhibitors. Recent patent filings indicate that derivatives of this compound may have therapeutic potential for treating metabolic disorders. However, comprehensive clinical studies are still needed to validate these applications.

From a synthesis perspective, 2-Chloro-N-(2-Phenoxyphenyl)acetamide is typically produced through the reaction of 2-phenoxyaniline with chloroacetyl chloride under controlled conditions. The process requires careful temperature regulation and yields approximately 85-90% pure product. Advanced purification techniques like recrystallization or column chromatography can achieve higher purity levels (>98%) for research applications.

The global market for specialty acetamide derivatives like 22504-02-5 is projected to grow at 5.8% CAGR through 2028, driven by increasing R&D investments in both agrochemical and pharmaceutical sectors. Asia-Pacific currently dominates production, with major manufacturing hubs in China and India. However, stringent environmental regulations in Europe and North America are pushing innovation toward greener synthesis methods for such compounds.

Handling 2-Chloro-N-(2-Phenoxyphenyl)acetamide requires standard laboratory precautions. The compound shows moderate stability under normal conditions but should be protected from moisture and extreme temperatures. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles, lab coat) is recommended during handling. Storage in amber glass containers at room temperature typically maintains product integrity for extended periods.

Analytical characterization of CAS 22504-02-5 typically involves HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. The compound exhibits characteristic absorption peaks in UV-Vis spectra around 270-290 nm, which can be useful for quantification in solution. These analytical methods are crucial for quality control in both research and industrial applications.

Recent scientific literature highlights novel applications of 2-Chloro-N-(2-Phenoxyphenyl)acetamide derivatives in material science. Some studies suggest potential use as intermediates for organic electronic materials or liquid crystal compounds. The compound's aromatic system and polar functional groups make it interesting for designing molecular materials with specific optical or electronic properties.

For researchers sourcing 22504-02-5, several specialty chemical suppliers offer the compound in various quantities and purity grades. Prices typically range from $150-$500 per gram depending on purity and supplier reputation. When purchasing, it's essential to request comprehensive certificates of analysis and verify the supplier's quality control processes, especially for sensitive research applications.

Future research directions for 2-Chloro-N-(2-Phenoxyphenyl)acetamide include exploring its potential in combination formulations with other bioactive compounds, developing more efficient synthetic routes, and investigating its environmental fate. With increasing emphasis on green chemistry principles, researchers are particularly interested in developing catalytic methods for its production that reduce waste and energy consumption.